Cas no 132-13-8 (1H-Benzimidazole,5,6-dimethyl-1-a-D-ribofuranosyl-)

• Product Name: 1H-Benzimidazole,5,6-dimethyl-1-a-D-ribofuranosyl-
• CAS No: 132-13-8
• MF: C₁₄H₁₈N₂O₄
• MW: 278.303723812103
• CID: 163623
• PubChem ID: 160433
• Update Time: 2025-04-19

1H-Benzimidazole,5,6-dimethyl-1-a-D-ribofuranosyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole,5,6-dimethyl-1-a-D-ribofuranosyl-
• alpha-ribazole
• ALPHA RIBAZOL
• a-Ribazole
• α-Ribazole
• 1-α-D-Ribofuranosyl-5,6-dimethyl-1H-benzoimidazole
• 5,6-Dimethyl-1-(α-D-ribofuranosyl)-1H-benzimidazole
• (2S,3R,4S,5R)-2-(5,6-dimethylbenzimidazol-1-yl)-5-(hydroxymethyl)oxolane-3,4-diol
• CHEBI:10329
• SCHEMBL1332720
• ENA499945F
• 5,6-DIMETHYLBENZIMIDAZOLE-.ALPHA.-D-RIBOFURANOSIDE
• 1H-BENZIMIDAZOLE, 5,6-DIMETHYL-1-.ALPHA.-D-RIBOFURANOSYL-
• Q27108618
• 132-13-8
• .alpha.-Ribazole
• DTXSID201030606
• .ALPHA.-RIBAZOLE [MI]
• 5,6-dimethyl-1-(alpha-d-ribofuranosyl)benzimidazole
• (5S,2R,3R,4R)-5-(5,6-Dimethylbenzimidazolyl)-2-(hydroxymethyl)oxolane-3,4-diol
• C05775
• 5,6-dimethyl-1-alpha-D-ribofuranosyl-1H-benzimidazole
• N1-(alpha-D-ribosyl)-5,6-dimethylbenzimidazole
• 1-alpha-D-Ribofuransido-5,6-dimethylbenzimidazole
• 5,6-DIMETHYL-1-(.ALPHA.-D-RIBOFURANOSYL)BENZIMIDAZOLE
• 1H-Benzimidazole, 5,6-dimethyl-1-alpha-D-ribofuranosyl-
• UNII-ENA499945F
• (2S,3R,4S,5R)-2-(5,6-dimethylbenzimidazol-1-yl)-5-(hydroxymethyl)tetrahydrofuran-3,4-diol
• 5,6-DIMETHYLBENZIMIDAZOLE-ALPHA-D-RIBOFURANOSIDE

• Inchi： 1S/C14H18N2O4/c1-7-3-9-10(4-8(7)2)16(6-15-9)14-13(19)12(18)11(5-17)20-14/h3-4,6,11-14,17-19H,5H2,1-2H3/t11-,12-,13-,14+/m1/s1
• InChI Key： HLRUKOJSWOKCPP-SYQHCUMBSA-N
• SMILES： O1[C@H](CO)[C@H]([C@H]([C@H]1N1C=NC2C=C(C)C(C)=CC1=2)O)O

Computed Properties

• Exact Mass: 278.127
• Monoisotopic Mass: 278.127
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.6
• Topological Polar Surface Area: 87.7Ų

Experimental Properties

• Density: 1.5
• Melting Point: 198-199°
• Boiling Point: 569.2°Cat760mmHg
• Flash Point: 298°C
• Refractive Index: 1.683
• Specific Rotation: D23 +14° (c = 0.9 in pyridine)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Benzimidazole ribonucleosides and ribonucleotides Benzimidazole ribonucleosides and ribonucleotides
• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Benzimidazole ribonucleosides and ribonucleotides